4-(1,3-Benzodioxol-5-yl)oxan-4-ol

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)oxan-4-ol
• InChI: InChI=1S/C12H14O4/c13-12(3-5-14-6-4-12)9-1-2-10-11(7-9)16-8-15-10/h1-2,7,13H,3-6,8H2
• InChI Key: NSIWHGKDFNCERV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol

Description

The compound identified as “4-(1,3-Benzodioxol-5-yl)oxan-4-ol” is a chemical entity with specific properties and applications. It is important to understand its structure, preparation methods, chemical reactions, scientific research applications, mechanism of action, and how it compares to similar compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(1,3-Benzodioxol-5-yl)oxan-4-ol involves specific chemical reactions and conditions. Detailed information on the synthetic routes and reaction conditions is essential for understanding how this compound is produced. Unfortunately, specific synthetic routes and reaction conditions for this compound were not found in the available resources.

Industrial Production Methods: Industrial production methods for this compound would typically involve large-scale synthesis processes. These methods are designed to produce the compound efficiently and in high purity. detailed industrial production methods for this compound were not found in the available resources.

Chemical Reactions Analysis

Types of Reactions: 4-(1,3-Benzodioxol-5-yl)oxan-4-ol can undergo various chemical reactions, including oxidation, reduction, and substitution. Understanding the types of reactions it undergoes is crucial for its application in different fields.

Common Reagents and Conditions: The common reagents and conditions used in the reactions involving this compound are essential for its chemical analysis. Unfortunately, specific reagents and conditions for this compound were not found in the available resources.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reactions it undergoes. Detailed information on the major products formed from these reactions was not found in the available resources.

Scientific Research Applications

4-(1,3-Benzodioxol-5-yl)oxan-4-ol has various scientific research applications, including its use in chemistry, biology, medicine, and industry. It is important to understand how this compound is utilized in different fields to appreciate its significance.

Mechanism of Action

The mechanism of action of 4-(1,3-Benzodioxol-5-yl)oxan-4-ol involves its interaction with specific molecular targets and pathways. Understanding the mechanism by which this compound exerts its effects is crucial for its application in scientific research .

Comparison with Similar Compounds

Comparison with Other Similar Compounds: Comparing 4-(1,3-Benzodioxol-5-yl)oxan-4-ol with other similar compounds helps highlight its uniqueness. Similar compounds can be identified based on their structural and functional properties .

List of Similar Compounds: A list of similar compounds to this compound can be generated based on their chemical structure and properties. Unfortunately, specific similar compounds for this compound were not found in the available resources .

Conclusion

This compound is a compound with specific properties and applications. Understanding its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds is essential for its utilization in various fields. Further research and detailed information are required to fully comprehend the potential of this compound.